Cas no 1448071-52-0 (N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448071-52-0
• MF: C₁₇H₁₇N₇O₃
• MW: 367.361982107162
• CID: 5948186
• PubChem ID: 71805161
• Update Time: 2025-06-08

N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-(4-(2-acetamidoethoxy)phenyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-[4-(2-acetamidoethoxy)phenyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• AKOS024557575
• N-[4-(2-ACETAMIDOETHOXY)PHENYL]-6-(1,2,4-TRIAZOL-1-YL)PYRIDAZINE-3-CARBOXAMIDE
• F6425-0268
• 1448071-52-0

• Inchi： 1S/C17H17N7O3/c1-12(25)19-8-9-27-14-4-2-13(3-5-14)21-17(26)15-6-7-16(23-22-15)24-11-18-10-20-24/h2-7,10-11H,8-9H2,1H3,(H,19,25)(H,21,26)
• InChI Key： TYUSMUCDOKZNLG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C1=CC=C(N=N1)N1C=NC=N1)=O)CCNC(C)=O

Computed Properties

• Exact Mass: 367.13928743g/mol
• Monoisotopic Mass: 367.13928743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide: A Comprehensive Overview

N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448071-52-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridazines and is characterized by its unique structural features, which include a triazole moiety and an acetamidoethoxy group. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has been driven by the need for new and effective treatments for various diseases. Recent studies have highlighted its potential as an antifungal agent, particularly against resistant strains of fungi. The triazole moiety in the compound is known for its antifungal properties, making it a promising candidate for the development of new antifungal drugs.

In addition to its antifungal activity, N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has also shown potential in other therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as arthritis. The acetamidoethoxy group in the compound is believed to contribute to its anti-inflammatory effects by modulating specific signaling pathways involved in inflammation.

The synthesis of N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The first step typically involves the formation of the acetamidoethoxy group through a reaction between ethylene glycol and acetic anhydride. This intermediate is then coupled with a substituted phenyl ring using standard coupling reactions. The final step involves the introduction of the triazole moiety through a cycloaddition reaction.

The biological evaluation of N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has been conducted using various in vitro and in vivo models. In vitro studies have demonstrated its potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. These results are particularly significant given the increasing prevalence of drug-resistant fungal infections.

Furthermore, in vivo studies have shown that N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide exhibits good pharmacokinetic properties, with favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects.

The safety profile of N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide has also been evaluated through extensive toxicity studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This is an important consideration for its potential use as a therapeutic agent.

In conclusion, N-4-(2-acetamidoethoxy)phenyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS No. 1448071-52-0) represents a promising new compound with potential applications in antifungal and anti-inflammatory therapies. Its unique structural features and favorable biological properties make it an attractive candidate for further development and clinical evaluation. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and safety profile.